Cas no 41378-98-7 (1,3,5,7-Tetrazocine,1,3,5,7-tetraacetyloctahydro- (9CI))

• Product Name: 1,3,5,7-Tetrazocine,1,3,5,7-tetraacetyloctahydro- (9CI)
• CAS No: 41378-98-7
• MF: C₁₂H₂₀N₄O₄
• MW: 284.311602592468
• CID: 332355
• PubChem ID: 1508094
• Update Time: 2025-04-19

1,3,5,7-Tetrazocine,1,3,5,7-tetraacetyloctahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-Tetrazocine,1,3,5,7-tetraacetyloctahydro- (9CI)
• 1-(3,5,7-triacetyl-1,3,5,7-tetrazocan-1-yl)ethanone
• 1,3,5,7-tetraacetyloctahydro-1,3,5,7-tetrazocine
• 1,3,5,7-Tetrazocine, 1,3,5,7-tetraacetyloctahydro-
• NS00057278
• 1,3,5,7-tetraacetyl-1,3,5,7-tetraaza-cyclooctane
• EINECS 255-343-0
• 41378-98-7
• DTXSID90194321
• AKOS001742041
• YRXAGMCNKRPUKD-UHFFFAOYSA-N
• 1-(3,5,7-TRIACETYL-1,3,5,7-TETRAZOCAN-1-YL)ETHAN-1-ONE
• SCHEMBL7551862

• Inchi： 1S/C12H20N4O4/c1-9(17)13-5-14(10(2)18)7-16(12(4)20)8-15(6-13)11(3)19/h5-8H2,1-4H3
• InChI Key： YRXAGMCNKRPUKD-UHFFFAOYSA-N
• SMILES： O=C(C)N1CN(C(C)=O)CN(C(C)=O)CN(C(C)=O)C1

Computed Properties

• Exact Mass: 284.148
• Monoisotopic Mass: 284.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.229
• Boiling Point: 605.5°Cat760mmHg
• Flash Point: 308.6°C
• Refractive Index: 1.513